Cas no 2229539-89-1 (5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine
• CAS No: 2229539-89-1
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5820869
• PubChem ID: 165677879
• Update Time: 2025-10-24

5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine
• 2229539-89-1
• EN300-1791198

• Inchi： 1S/C10H9N3O3/c1-6-3-2-4-8(13(14)15)9(6)10-7(11)5-12-16-10/h2-5H,11H2,1H3
• InChI Key： QQSXWHBOVVYNSR-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine (CAS No. 2229539-89-1)

The compound 5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine (CAS No. 2229539-89-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the nitrophenyl and oxazol-4-amine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in the context of targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine has surged due to their versatility in medicinal chemistry. This compound’s nitro group and oxazole ring contribute to its reactivity, enabling it to participate in diverse synthetic pathways. A growing trend in scientific literature highlights its role in developing small-molecule inhibitors, which are critical for treating diseases such as cancer and inflammatory disorders. Users searching for "oxazole derivatives in drug discovery" or "nitrophenyl compounds applications" will find this molecule highly relevant.

The synthesis of CAS No. 2229539-89-1 involves multi-step organic reactions, often starting from commercially available 2-methyl-6-nitrobenzaldehyde. Optimizing its yield and purity is a key focus for chemists, as impurities can affect downstream applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound. For those exploring "synthesis of nitrophenyl oxazole amines", understanding these protocols is essential.

From an industrial perspective, 5-(2-methyl-6-nitrophenyl)-1,2-oxazol-4-amine is valued for its scalability and compatibility with green chemistry principles. Companies are investing in sustainable production methods to meet the rising demand for high-purity intermediates. This aligns with broader market trends, where searches for "eco-friendly synthesis of heterocycles" have increased by 40% over the past two years.

In conclusion, CAS No. 2229539-89-1 represents a cutting-edge compound with multifaceted applications. Its relevance to drug development, material science, and catalysis ensures its continued prominence in scientific discourse. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.